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Compound of Interest

Compound Name: Albac

Cat. No.: B3428439

This technical support center provides researchers, scientists, and drug development
professionals with comprehensive guidance on the stability of Albac (Zinc Bacitracin) during
various feed processing conditions. Below you will find frequently asked questions,
troubleshooting guides, experimental protocols, and data summaries to assist in your research
and development efforts.

Frequently Asked Questions (FAQs)

Q1: What is Albac and why is its stability during feed processing a concern?

Albac is a feed additive containing zinc bacitracin, a polypeptide antibiotic used to promote
growth and improve feed efficiency in livestock.[1][2][3] The stability of Albac is crucial because
the high temperatures, moisture, and pressure involved in feed manufacturing processes like
pelleting and extrusion can potentially degrade the active bacitracin molecule, reducing its
efficacy.

Q2: How stable is Albac (Zinc Bacitracin) under normal storage conditions?

In its dry, premix form, Albac is quite stable.[4][5] It is recommended to store Zinc Bacitracin in
a cool, dry place, away from sunlight and heat, in tightly closed containers to avoid exposure to
air and moisture.[6] The expiration period for Albac is typically 36 months from the date of
manufacture.[1]

Q3: What are the primary factors in feed processing that can lead to the degradation of Albac?
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The primary factors that can affect the stability of Albac during feed processing are:

o Temperature: High temperatures are a major factor in the degradation of many feed
additives. While zinc bacitracin is relatively heat-stable, extreme temperatures can lead to a
loss of potency.[5][7]

e Moisture: High moisture content, especially in combination with high temperatures, can
accelerate the degradation of bacitracin. AqQueous solutions of bacitracin are known to be
less stable than the dry form.[5]

e pH: Bacitracin is most stable in a pH range of 5 to 7.[5] It becomes inactivated in alkaline
solutions with a pH of 9 or higher.[8]

« Interactions with other ingredients: Certain minerals, such as high concentrations of copper
or iron, can interfere with bacitracin's stability.[2][8] Some pellet-binding agents have also
been a concern, although studies on bacitracin methylene disalicylate (a similar salt) showed
no negative impact from lignin sulfonate binders.[9][10]

Q4: Is Albac stable during the pelleting process?

Yes, Albac is designed to be stable under normal pelleting conditions.[1][3] Studies have
shown that diets containing bacitracin can be steam-pelleted at temperatures between 65°C
and 70°C without significant loss of activity.[11] However, extreme pelleting conditions with very
high temperatures (e.g., above 80°C) could lead to degradation.[5][7]

Troubleshooting Guide

© 2025 BenchChem. All rights reserved. 2/11 Tech Support


https://www.benchchem.com/product/b3428439?utm_src=pdf-body
https://www.researchgate.net/publication/229995360_The_stability_of_bacitracin
https://www.feedstrategy.com/animal-feed-manufacturing/article/15441564/how-does-pelleting-affect-specific-feed-additives
https://www.researchgate.net/publication/229995360_The_stability_of_bacitracin
https://www.researchgate.net/publication/229995360_The_stability_of_bacitracin
http://www.famic.go.jp/ffis/woah/obj/a1_bc.pdf
https://pubs.rsc.org/en/content/articlelanding/1973/an/an9739800906
http://www.famic.go.jp/ffis/woah/obj/a1_bc.pdf
https://scialert.net/abstract/?doi=ijps.2002.13.15
https://www.researchgate.net/publication/26557348_Stability_of_Bacitracin_Methylene_Disalicylate_in_the_Presence_of_Pellet_Binding_Agents_in_Poultry_Feed
https://www.benchchem.com/product/b3428439?utm_src=pdf-body
https://www.benchchem.com/product/b3428439?utm_src=pdf-body
https://patents.google.com/patent/US4164572A/en
https://patents.google.com/patent/DK147651B/en
https://pmc.ncbi.nlm.nih.gov/articles/PMC10872677/
https://www.researchgate.net/publication/229995360_The_stability_of_bacitracin
https://www.feedstrategy.com/animal-feed-manufacturing/article/15441564/how-does-pelleting-affect-specific-feed-additives
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3428439?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Troubleshooting & Optimization

Check Availability & Pricing

Issue

Potential Cause

Troubleshooting Steps

Low recovery of Albac activity

in post-pelleting feed analysis.

Excessive Processing
Temperature: The pelleting or
extrusion temperature may be
too high.

1. Verify the maximum
temperature reached during
feed processing. 2. If
temperatures exceed 80°C,
consider reducing the
conditioning temperature or die
friction. 3. Compare the activity
of Albac in mash feed versus
pelleted feed to quantify the

loss during processing.

High Moisture Content:
Excessive moisture during
conditioning can increase

degradation.

1. Measure the moisture
content of the feed mash
before and after conditioning.

2. Ensure moisture levels are

within the recommended range

for both the feed formulation

and Albac stability.

Incorrect Feed pH: The pH of
the feed formulation may be

too high (alkaline).

1. Measure the pH of the feed

mixture. 2. If the pH is above 7,

investigate the ingredients that
may be contributing to the
alkalinity and consider

adjustments.

Inconsistent Albac activity

across different feed batches.

Uneven Mixing: The Albac
premix may not be uniformly
distributed in the feed.

1. Review the mixing
procedure and ensure
adequate mixing time. 2.
Follow the recommended
mixing directions, which may
involve creating an

intermediate premix.[1]

Interaction with Other
Ingredients: Certain

ingredients in a specific batch

1. Review the feed formulation
for antagonists like high levels
of copper.[2][8] 2. Be aware of

potential interactions with
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may be interacting with the certain types of pellet-binding

Albac. agents, although some have
been shown to be non-
problematic.[9][10]

1. Review the storage

) ) conditions of the feed
] Degradation During Storage: o
Reduced animal performance o (temperature, humidity). 2.
_ _ _ The finished feed may have S
despite the inclusion of Albac. ) Ensure a "first-in, first-out”
been stored improperly. ,
inventory system to prevent

prolonged storage.

1. Use a validated analytical
. method for determining
Analytical Method Interference: o )
bacitracin in animal feeds,
such as HPLC or

microbiological assays.[12] 2.

The method used to assay
bacitracin activity may be
affected by other feed )
) ) Be aware that high copper
ingredients. ) )
levels can interfere with some

assay methods.[2]

Quantitative Data on Albac (Bacitracin) Stability

The following table summarizes available data on the stability of bacitracin under various
conditions.
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Form Condition Duration Result

Dry Bacitracin 37°C Not specified Quite stable[5]
Definite

Dry Bacitracin 56°C - 80°C Not specified decomposition
observed[5]

Aqueous Solution (pH

5.7) 5°C Several months Stable[5]

] ~50% decrease in
Aqueous Solution (pH

5.7) Room Temperature 1 week antimicrobial
activity[5]
Aqueous Solution (pH N N Rapidly inactivated[5]
9 Not specified Not specified 8]
>

Bacitracin Methylene o
Stable, no significant

Disalicylate in Pelleted 25°C (ambient) 13 weeks o
loss of activity[9][10]

Feed

Bacitracin Methylene o
Stable, no significant

Disalicylate in Pelleted 37°C 4 weeks o
loss of activity[9][10]
Feed
Bacitracin in Feed ) ) Implied stability, used
65°C - 70°C During processing ) )
(Steam-Pelleted) in study diets[11]

Experimental Protocols

Protocol: Assessing the Stability of Albac During Feed
Pelleting

1. Objective: To quantify the degradation of Albac (Zinc Bacitracin) as a result of the feed
pelleting process.

2. Materials:

o Basal feed mash (formulated without Albac)
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Albac premix

Mixer

Pellet mill with temperature and moisture controls
Sample bags

High-Performance Liquid Chromatography (HPLC) system or microbiological assay
equipment for bacitracin analysis.

. Methodology:
Sample Preparation:

Prepare a homogenous batch of feed mash.

Divide the mash into two sub-batches.

To one sub-batch, add the Albac premix at the desired concentration and mix thoroughly.
This will be the medicated feed. The other sub-batch will remain as the control.

From the medicated batch, take multiple samples of the unpelleted mash. This is your
"before processing” sample.

Pelleting Process:

Set the pellet mill to the desired conditioning temperature and steam (moisture) level. It is
recommended to test at a range of temperatures (e.g., 65°C, 75°C, 85°C).

Run the control (non-medicated) mash through the pellet mill first to clean the system.
Run the medicated mash through the pellet mill.

Collect multiple samples of the pelleted feed immediately after they exit the die and have
cooled. This is your "after processing" sample.

Analysis:
Analyze the "before" and "after" samples for bacitracin activity using a validated method
(e.g., HPLC).

Ensure the analytical method accounts for potential matrix effects from the feed.

Calculation:
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» Calculate the average bacitracin concentration in the "before" and "after" samples.
» Determine the percentage of Albac recovery using the following formula: Recovery (%) =
(Average concentration in pelleted feed / Average concentration in mash feed) x 100

4. Data Interpretation: A recovery rate close to 100% indicates high stability under the tested
conditions. A significant drop in recovery indicates degradation.

Visualizations
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Start: Low Albac Activity Detected

( Check Processing Temperature )

l

Temperature > 80°C?

( Check Moisture Content )

(Action: Reduce Conditioning Temperature)

Moisture Too High?

Review Mixing Protocol

[ Action: Optimize Steam Addition )

Uneven Mixing?

No

(Analyze Feed Formulation ]

[ Action: Increase Mix Time / Use Intermediate Premix ]

e Antagonists Present (e.g., high Copper)?

Yes

Action: Reformulate or Use Chelating Agent ) No

Issue Resolved

Click to download full resolution via product page

Caption: Workflow for troubleshooting low Albac activity.
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Start: Stability Protocol

( Prepare Medicated Mash )

Pellet Feed at Test Conditions
(Temp, Moisture)

(Sample Mash (Before Processing))
Mash|Samples Sample Pellets (After Processing) )
Pellet Samples

y

[Analyze Bacitracin Concentration

(HPLC or Microbiological Assay)

:

( Compare Before and After Concentrations)

( Calculate % Recovery )

End: Determine Stability

Click to download full resolution via product page

Caption: Experimental workflow for Albac stability testing.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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